ethyl 4,5-diaminopentanoate dihydrochloride
Overview
Description
Ethyl 4,5-diaminopentanoate dihydrochloride is a useful research compound. Its molecular formula is C7H18Cl2N2O2 and its molecular weight is 233.1. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 4,5-diaminopentanoate dihydrochloride involves the reaction of ethyl 4,5-diaminopentanoate with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "Ethyl 4,5-diaminopentanoate", "Hydrochloric acid" ], "Reaction": [ "Add ethyl 4,5-diaminopentanoate to a round-bottom flask", "Add hydrochloric acid to the flask and stir the mixture for several hours", "Filter the resulting solid and wash with cold water", "Dry the solid under vacuum to obtain ethyl 4,5-diaminopentanoate dihydrochloride" ] } | |
CAS No. |
2742652-95-3 |
Molecular Formula |
C7H18Cl2N2O2 |
Molecular Weight |
233.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
